Cas no 123194-05-8 (1-Aminomethyl-cyclohexylamine Dihydrochloride)

1-Aminomethyl-cyclohexylamine Dihydrochloride is a cyclohexylamine derivative featuring both primary and secondary amine functionalities, stabilized in its dihydrochloride salt form for enhanced handling and storage. This compound is valued for its role as a versatile building block in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its rigid cyclohexyl backbone contributes to structural diversity in molecular design, while the dihydrochloride form ensures improved solubility and stability in aqueous systems. The bifunctional amine groups enable selective reactivity, making it useful for crosslinking, conjugation, or as an intermediate in heterocycle formation. Suitable for controlled reactions under mild conditions, it is commonly employed in research and industrial applications requiring precise amine incorporation.
1-Aminomethyl-cyclohexylamine Dihydrochloride structure
123194-05-8 structure
Product Name:1-Aminomethyl-cyclohexylamine Dihydrochloride
CAS No:123194-05-8
MF:C7H18Cl2N2
MW:201.137219905853
MDL:MFCD09343176
CID:1215704
PubChem ID:17561160
Update Time:2025-05-23

1-Aminomethyl-cyclohexylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanemethanamine, 1-amino-, dihydrochloride
    • 1-(aminomethyl)cyclohexan-1-amine,dihydrochloride
    • 1-(Aminomethyl)cyclohexanamine dihydrochloride
    • (1-aminocyclohexyl)methylamine dihydrochloride
    • 1-(aminomethyl)cyclohexan-1-amine dihydrochloride
    • 1-(Aminomethyl)cyclohexylamine dihydrochloride
    • 1-AMINOMETHYL-CYCLOHEXYLAMINE DIHYDROCHLORIDE
    • WSIGGNHFHXPCIJ-UHFFFAOYSA-N
    • (1-Aminocyclohexyl)methanamine 2hcl
    • 8307AH
    • NE22102
    • 1-(Aminomethyl)cyclohexan-1-amine--hydrogen c
    • 1-(aminomethyl)cyclohexan-1-amine;dihydrochloride
    • SCHEMBL1141008
    • CS-0064736
    • EN300-27093
    • D73325
    • MFCD09343176
    • DB-279191
    • 123194-05-8
    • J-500112
    • Z235344715
    • AKOS024260966
    • CS-15903
    • DTXSID00589648
    • 1-(Aminomethyl)cyclohexan-1-amine--hydrogen chloride (1/2)
    • SB32070
    • 1-(Aminomethyl)cyclohexanaminedihydrochloride
    • YEA19405
    • 1-Aminomethyl-cyclohexylamine Dihydrochloride
    • MDL: MFCD09343176
    • Inchi: 1S/C7H16N2.2ClH/c8-6-7(9)4-2-1-3-5-7;;/h1-6,8-9H2;2*1H
    • InChI Key: WSIGGNHFHXPCIJ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.NC1(CN)CCCCC1

Computed Properties

  • Exact Mass: 200.0847040g/mol
  • Monoisotopic Mass: 200.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 84.9
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52

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Additional information on 1-Aminomethyl-cyclohexylamine Dihydrochloride

1-Aminomethyl-cyclohexylamine Dihydrochloride (CAS No. 123194-05-8): A Comprehensive Overview

1-Aminomethyl-cyclohexylamine dihydrochloride is a compound with the CAS registry number 123194-05-8, representing a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, also referred to as N-(cyclohexylmethyl)ethanamine dihydrochloride, has garnered attention due to its unique chemical structure and potential applications in various industries. In this article, we will delve into its properties, synthesis, applications, and recent advancements in its utilization.

The molecular formula of 1-Aminomethyl-cyclohexylamine dihydrochloride is C8H17N·2HCl, with a molecular weight of approximately 206.67 g/mol. Its structure consists of a cyclohexane ring attached to an aminomethyl group, which contributes to its versatile reactivity. The presence of two hydrochloric acid molecules in its structure makes it a dihydrochloride salt, enhancing its solubility in aqueous solutions and making it suitable for various chemical reactions.

Recent studies have highlighted the potential of 1-Aminomethyl-cyclohexylamine dihydrochloride in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the field of peptide chemistry. The compound's ability to form stable amides and imines has made it a valuable building block for constructing complex molecules with therapeutic potential.

In terms of synthesis, 1-Aminomethyl-cyclohexylamine dihydrochloride can be prepared through various methods, including alkylation and reductive amination. One common approach involves the reaction of cyclohexylamine with formaldehyde in the presence of ammonium chloride, followed by acidification to isolate the dihydrochloride salt. This method ensures high purity and yield, making it suitable for large-scale production.

The physical properties of 1-Aminomethyl-cyclohexylamine dihydrochloride include a melting point of around 230°C and a boiling point of approximately 380°C under standard conditions. Its solubility in water is relatively high, which facilitates its use in aqueous-based reactions and formulations. Additionally, the compound exhibits moderate stability under ambient conditions but requires protection from moisture and light to prevent degradation.

One of the most promising applications of 1-Aminomethyl-cyclohexylamine dihydrochloride lies in its use as an intermediate in drug discovery. Recent research has demonstrated its utility in the synthesis of bioisosteres, which are compounds with similar physical properties but different chemical structures compared to their parent molecules. This property enables scientists to explore new avenues for drug design while maintaining desirable pharmacokinetic profiles.

Moreover, 1-Aminomethyl-cyclohexylamine dihydrochloride has shown potential in materials science, particularly in the development of advanced polymers and coatings. Its ability to form cross-linked networks through amine functionalities makes it a candidate for creating durable and lightweight materials with enhanced mechanical properties.

In conclusion, 1-Aminomethyl-cyclohexylamine dihydrochloride (CAS No. 123194-05-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within the chemical and pharmaceutical industries.

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